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Compound of Interest

Compound Name: Butylbenzene

Cat. No.: B1677000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety

considerations essential for the responsible handling of butylbenzene in a laboratory setting.

By consolidating critical data on its physicochemical properties, flammability, toxicity, and

reactivity, this document serves as a vital resource for minimizing risks and ensuring a safe

working environment. Detailed experimental protocols are outlined to provide a foundational

understanding of the methodologies used to derive these safety data.

Section 1: Physicochemical and Flammability Data
Understanding the fundamental properties of butylbenzene is the first step in a thorough risk

assessment. The following tables summarize key quantitative data for n-butylbenzene, the

most common isomer.

Table 1: Physical and Chemical Properties of n-Butylbenzene
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Property Value Source(s)

Chemical Formula C₁₀H₁₄

Molecular Weight 134.22 g/mol

Appearance Colorless liquid

Odor Aromatic, gasoline-like [1]

Boiling Point 183 °C (361.4 °F)

Melting Point -88 °C (-126.4 °F)

Density 0.86 g/mL at 25 °C

Vapor Pressure 1.03 mmHg at 23 °C

Vapor Density >1 (vs. air)

Solubility in Water Insoluble

Solubility in Organic Solvents
Miscible with alcohol, ether,

benzene

log Kow (Octanol-Water

Partition Coefficient)
4.38

Table 2: Flammability Characteristics of n-Butylbenzene
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Property Value Source(s)

Classification Flammable Liquid, Category 3 [2]

Flash Point 59 °C (138.2 °F) - Closed Cup [3]

94 °C (201.2 °F)

Autoignition Temperature 410 °C (770 °F)

Lower Explosion Limit (LEL) 0.8% by volume

Upper Explosion Limit (UEL) 5.8% by volume

Suitable Extinguishing Media

Dry chemical, carbon dioxide

(CO₂), water spray, alcohol-

resistant foam.[4]

Unsuitable Extinguishing

Media
Straight streams of water.

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂)
[3]

Section 2: Toxicology and Health Hazards
Butylbenzene presents several health hazards that necessitate careful handling and the use

of appropriate personal protective equipment. It is classified as causing skin and serious eye

irritation.[2] Inhalation or contact may irritate or burn the skin and eyes, and vapors can cause

dizziness or suffocation.[2]

Table 3: Acute Toxicity Data for Butylbenzene Isomers

Isomer Route Species Value Source(s)

n-Butylbenzene Oral Rat
2 of 10 animals

died at 4.3 g/kg
[5]

Intraperitoneal Mouse LD₅₀: 1.995 g/kg [5]

sec-

Butylbenzene
Oral Rat LD₅₀: 2240 µL/kg [6]
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Note: Specific modern LD₅₀ and LC₅₀ data for n-butylbenzene are not readily available in the

reviewed literature. The provided data offers an indication of its acute toxicity.

A two-generation reproductive toxicity study in rats indicated that n-butylbenzene at doses of

30 mg/kg/day and above increased liver weights, and at 100 and 300 mg/kg/day, it increased

kidney weights and caused histopathological changes in the liver and kidney.[7]

Section 3: Experimental Protocols
The data presented in this guide are derived from standardized experimental protocols.

Understanding these methodologies is crucial for a technical audience to appreciate the

context and limitations of the safety information.

Determination of Flash Point
The flash point of a flammable liquid is determined using either a closed-cup or open-cup

method.

Pensky-Martens Closed Cup Method (ASTM D93, ISO 2719): This is a common method for

determining the flash point of fuels and other combustible liquids.

The sample is placed in a test cup and heated at a slow, constant rate with continuous

stirring.

A lid covers the cup, and an ignition source is directed into the cup at regular temperature

intervals.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapor above the sample to ignite.[8]

Acute Toxicity Testing
Acute toxicity is typically assessed through oral, dermal, and inhalation routes, following OECD

(Organisation for Economic Co-operation and Development) guidelines.

Acute Oral Toxicity (OECD Guidelines 420, 423, 425): These methods are used to determine

the LD₅₀ (Lethal Dose, 50%) of a substance.[9]
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The test substance is administered orally by gavage to fasted animals (usually rats) in a

stepwise procedure.[6]

The animals are observed for a defined period (typically 14 days) for signs of toxicity and

mortality.[10]

The LD₅₀ is the statistically estimated dose that is expected to be lethal to 50% of the

tested animals.[10]

Acute Dermal Toxicity (OECD Guideline 402): This guideline assesses the toxic effects of a

substance applied to the skin.[2]

The substance is applied to a shaved area of the skin of the test animal (often rabbits or

rats).[11]

The treated area is covered with a porous gauze dressing for a 24-hour exposure period.

Animals are observed for signs of toxicity and mortality over a 14-day period.

Acute Inhalation Toxicity (OECD Guideline 403): This method evaluates the toxicity of an

inhaled substance.

Test animals (usually rats) are exposed to the substance as a gas, vapor, or aerosol in an

inhalation chamber for a defined period (typically 4 hours).

The animals are then observed for at least 14 days.

The LC₅₀ (Lethal Concentration, 50%) is determined, which is the concentration of the

chemical in the air that is expected to kill 50% of the test animals.

Protective Clothing Permeation Testing
The effectiveness of materials used for personal protective equipment against chemical

permeation is evaluated using standardized tests.

ASTM F739 - Standard Test Method for Resistance of Protective Clothing Materials to

Permeation by Liquids and Gases:
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A sample of the protective clothing material is placed in a test cell, separating a challenge

chemical from a collection medium.

The outer surface of the material is exposed to the chemical.

The collection medium on the other side is continuously monitored to detect the chemical

breaking through the material.

The breakthrough time and the rate of permeation are measured.

Section 4: Safe Handling and Emergency
Procedures
Adherence to strict safety protocols is mandatory when working with butylbenzene. The

following workflows and guidelines are designed to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against chemical exposure.

Personal Protective Equipment (PPE) for Butylbenzene

Eye/Face Protection
Wear chemical safety goggles or a face shield. [5]

Skin Protection
Wear chemical-resistant gloves (e.g., Viton™, PVA) and protective clothing. [9, 13]

Respiratory Protection
Use in a well-ventilated area or with a fume hood. If exposure limits are exceeded, use a full-face respirator with organic vapor cartridges. [2, 10]

Handling Butylbenzene

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for Handling Butylbenzene.

Engineering Controls and Work Practices
Ventilation: Always handle butylbenzene in a well-ventilated area. A chemical fume hood is

strongly recommended to minimize inhalation exposure.[10]
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Ignition Sources: Butylbenzene is flammable. Keep it away from heat, sparks, open flames,

and other ignition sources. Use non-sparking tools and explosion-proof equipment.[10]

Grounding: Ground and bond containers when transferring the material to prevent static

discharge.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[4][10]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

First Aid Procedures for Butylbenzene Exposure

Exposure Occurs

Eye Contact
Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek medical attention. [4, 6]

Eyes

Skin Contact
Immediately remove all contaminated clothing. Rinse skin with plenty of water. Wash with soap and water. Seek medical attention if irritation persists. [4, 6]

Skin

Inhalation
Move person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention. [5, 6]

Breathed in

Ingestion
Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention. [4, 6]Swallowed

Click to download full resolution via product page

Caption: First Aid Workflow for Butylbenzene Exposure Incidents.

Spill and Leak Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1677000?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA42267KV&productDescription=BNZENE-D_+ISOTPC+CONTS+.0+10EA&vendorId=VN00024248&countryCode=US&language=en
https://www.greenpartstore.com/assets/images/bulletins/2012/ty25652_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA42267KV&productDescription=BNZENE-D_+ISOTPC+CONTS+.0+10EA&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1677000?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill, a calm and methodical response is necessary to ensure safety.

Butylbenzene Spill Detected

Evacuate non-essential personnel from the area. [7]

Remove all sources of ignition. [7]

Ensure adequate ventilation.

Contain the spill using inert absorbent material (e.g., sand, earth). [7]

Collect absorbed material into a suitable, closed container for disposal. [7]

Clean the spill area thoroughly.

Dispose of waste as hazardous material in accordance with local regulations. [7]

Click to download full resolution via product page

Caption: Step-by-Step Spill Response Plan for Butylbenzene.
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Section 5: Stability and Reactivity
Chemical Stability: Butylbenzene is stable under normal temperatures and pressures.[3]

Incompatible Materials: It is incompatible with strong oxidizing agents (e.g., perchlorates,

peroxides, nitrates).[4] Vigorous reactions, potentially leading to explosions, can occur with

these substances.

Hazardous Decomposition Products: When heated to decomposition, it may emit acrid and

irritating fumes.[1] Combustion produces carbon monoxide and carbon dioxide.[3]

Hazardous Polymerization: Hazardous polymerization does not occur.[3]

Section 6: Disposal Considerations
All waste containing butylbenzene must be handled as hazardous waste.[4]

Waste Collection: Collect all contaminated materials, including used gloves, absorbent

materials from spills, and empty containers, in a designated and clearly labeled hazardous

waste container.

Disposal Method: Dispose of the waste through a licensed professional waste disposal

service in accordance with all applicable federal, state, and local regulations.[5] Do not allow

the chemical to enter drains or the environment.

By adhering to the guidelines and understanding the data presented in this technical guide,

researchers, scientists, and drug development professionals can significantly mitigate the risks

associated with handling butylbenzene, fostering a culture of safety and responsibility in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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